Cas no 864918-95-6 (2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one)

• Product Name: 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one
• CAS No: 864918-95-6
• MF: C₁₇H₁₄N₂OS₂
• MW: 326.435861110687
• CID: 6136995
• PubChem ID: 7119416
• Update Time: 2025-06-23

2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one
• Ethanone, 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-1-phenyl-
• 2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-1-phenylethan-1-one
• F0698-0345
• AKOS024597822
• 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-1-phenylethanone
• 864918-95-6
• SR-01000908034
• SR-01000908034-1
• 1-phenyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone

• Inchi： 1S/C17H14N2OS2/c1-12-7-5-6-10-14(12)16-18-17(22-19-16)21-11-15(20)13-8-3-2-4-9-13/h2-10H,11H2,1H3
• InChI Key： WURFSMFMQVWYIA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC1SN=C(C2=CC=CC=C2C)N=1

Computed Properties

• Exact Mass: 326.05475542g/mol
• Monoisotopic Mass: 326.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 516.4±60.0 °C(Predicted)
• pka: -1.75±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one

Introduction to 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one (CAS No. 864918-95-6)

2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one, with the CAS number 864918-95-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiadiazole ring and a phenyl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one can be represented as follows: the central core consists of a thiadiazole ring substituted with a 2-methylphenyl group at the 3-position and a phenylethanone moiety linked through a sulfur atom. This intricate arrangement imparts specific physicochemical properties that are crucial for its biological interactions and pharmacological effects.

Recent studies have highlighted the potential of 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one in various therapeutic areas. One notable application is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one has shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the growth of multidrug-resistant strains, suggesting its potential as an alternative to conventional antibiotics.

The mechanism of action of 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one has been extensively investigated. It is believed to interact with specific cellular targets such as enzymes and receptors involved in inflammatory pathways and microbial metabolism. The thiadiazole ring and the phenylethanone moiety are thought to play critical roles in these interactions, contributing to the compound's high potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one in human subjects. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the compound's potential as a novel therapeutic agent for various medical conditions.

Beyond its therapeutic applications, 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one has also been explored for its use in chemical synthesis and materials science. Its unique structural features make it an attractive building block for the development of new materials with enhanced properties. For instance, researchers at the University of California have utilized this compound as a precursor for the synthesis of conductive polymers with potential applications in electronics and energy storage.

In conclusion, 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one (CAS No. 864918-95-6) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and biological activities make it an exciting subject for further research and development. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing therapeutic options and technological innovations.